Polyarylether-based COFs coordinated by Tb3+ for the fluorescent detection of anthrax-biomarker dipicolinic acid†
Journal of Materials Chemistry B Pub Date: 2023-11-29 DOI: 10.1039/D3TB02070C
Abstract
In this study, a rare-earth hybrid luminescent material (lanthanide@COF) was constructed for the detection of a biomarker for anthrax (dipicolinic acid, DPA). JCU-505-COOH was prepared by the hydrolysis of the cyano group in JCU-505 via a post-synthetic modification strategy, then the carboxyl groups in JCU-505-COOH coordinated with Tb3+ ions, similar to pincer vising nut. The prepared Tb3+@JCU-505-COOH exhibited a turn-on response toward DPA, which allowed the lanthanide@COF to serve as a fluorescence sensor with excellent selectivity and high sensitivity (binding constant Ka = 3.66 × 103). The fluorescent probe showed satisfactory performance for the determination of DPA in saliva and urine with a detection limit of 0.6 μM. Moreover, we established a facile point-of-care testing (POCT) using the Tb3+@JCU-505-COOH-based fluorescent test paper together with a smartphone for the initial diagnosis of anthrax. As expected, Tb3+@JCU-505-COOH showed great potential for the rapid screening of anthrax due to low cost, simple operation, and wide applicability.
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Journal Name：Journal of Materials Chemistry B
Research Products
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CAS no.: 118476-89-4
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CAS no.: 143317-90-2
